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Nitrocyclopentane: Physical & Chemical
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nitrocyclopentane

CAS No.: 2562-38-1

Cat. No.: S1896577

Understanding the basic properties of a chemical is the first step in risk assessment. The key data for

nitrocyclopentane (CAS 2562-38-1) is summarized below.

Property Specification / Value

Molecular Formula C5HgNO, [1]

Molecular Weight 115.13 g/mol [1]

Physical Form Liquid [2]

Density 1.082 - 1.086 g/mL at 25°C [1] [2]
Boiling Point 179°C to 180°C [1] [2]

Flash Point 67°C (152.6°F) - closed cup [1] [2]
Refractive Index Nyo/D 1.454 [1] [2]

Hazards and Safe Handling

This section outlines the identified hazards and required personal protective equipment (PPE).
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Category

Details

Hazard
Classification

Mutagenicity

Recommended
PPE

Eye Irrit. 2, Skin Irrit. 2, STOT SE 3 (Target organ: Respiratory system) [2].

The nitronate form of nitrocyclopentane was mutagenic in Salmonella strains
TA100 and TA102 [2].

Eyeshields, Gloves, and type ABEK (EN14387) respirator filter [2].

Storage and Stability

Adhering to proper storage conditions is critical for maintaining chemical stability and safety.

Parameter

Recommendation

Storage
Classification

Water Hazard
Class (WGK)

General Guidance

Combustible liquids (Storage Class Code 10) [2].

WGK 3 [2].

Store in a cool, well-ventilated area away from heat, sparks, and open flames.
Keep container tightly closed. Ensure compatibility of storage containers with the
chemical.

Frequently Asked Questions (FAQS)

Q1: What is the primary health concern when handling nitrocyclopentane? Studies indicate that the

nitronate of nitrocyclopentane is mutagenic, and the chemical is classified as a specific target organ toxicant

(affecting the respiratory system) [2]. Therefore, the primary concern is preventing inhalation and ingestion.

Always use adequate ventilation and personal protective equipment.
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Q2: Is nitrocyclopentane flammable? Yes. With a flash point of 67°C, it is classified as a combustible

liquid [1] [2]. It should be stored away from ignition sources like hot plates, open flames, and sparks.

Q3: What should I do in case of a spill?

¢ Personal Protection: Immediately don appropriate PPE, including gloves, eye protection, and a
respirator if ventilation is insufficient.

e Containment: Contain the spill with an inert absorbent material (e.g., sand, vermiculite).

e Clean-up: Collect the absorbed material into a suitable, labeled container for chemical waste
disposal.

¢ Disposal: Dispose of the waste according to your local institutional and governmental regulations.

Troubleshooting Common Scenarios

Issue Possible Cause Recommended Action

Unexpected Exposure to heat, light, or Store in a cool, dark place in a compatible
decomposition or incompatible materials. container. Check the chemical's

color change appearance upon receipt.

Detection of fumes or Inadequate ventilation or a Work in a certified fume hood. Inspect the
strong odor leak from the container. container for integrity and ensure the cap is

sealed tightly when not in use.

Contamination Introduction of water or other  Use dedicated, clean equipment for
chemicals via shared or handling. Always keep the container sealed.
unclean equipment.

Experiment Safety Workflow

The following diagram illustrates the key decision points for safely handling nitrocyclopentane in a

laboratory setting, based on the hazard information presented above.
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Conduct Risk Assessment

Confirm Fume Hood Availability

Don Appropriate PPE:
Gloves, Eyeshields, Lab Coat

Set Up Experiment
Away from Ignition Sources

Inspect Container for Damage

Execute Procedure

Dispose of Waste per
Institutional Regulations

Click to download full resolution via product page
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> Caution: This guide is based on data from 2017-2024. Always consult the most recent Safety Data Sheet
(SDS) from your chemical supplier for the latest, project-specific safety information before beginning any

experimental work.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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